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Compound Focus: 5-Fluoro-1-indanone

Get Quote

Chemical Profile of 5-Fluoro-1-indanone

Before designing experiments, familiarize yourself with the basic properties and safe handling procedures for

5-Fluoro-1-indanone.

Property

Specification

CAS Number

Molecular Formula

Molecular Weight

Purity

Appearance

Melting Point (Mp)

Boiling Point (Bp)

Density

700-84-5 [1] [2] [3]

CoH7FO [1] [2] [3]

150.15 g/mol [1] [2] [3]

>98% (HPLC) to 299% [1] [2]

White to yellow crystalline powder [1]

38-40 °C [3]

93 °C at 3 mm Hg [3]

1.216 g/cm? [3]
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Property Specification

Flash Point 113 °C [3]

Hazard and Safety Information: Signal word is Warning [3]. Hazard statements include H302 (harmful if
swallowed), H312 (harmful in contact with skin), H315 (causes skin irritation), H319 (causes serious eye
irritation), and H335 (may cause respiratory irritation) [3]. Always consult the full Safety Data Sheet (SDS)
before use. Personal protective equipment (PPE) including gloves, safety glasses, and a lab coat is

mandatory. Handle the compound in a well-ventilated area, preferably a fume hood.

Material Science Applications and Protocols

5-Fluoro-1-indanone is primarily used as a key monomer or intermediate to synthesize polyarylates,
polyimides, and other complex fluorinated polymers. The incorporation of fluorine improves thermal

stability, optical properties, and processability [1] [4].

Application 1: Monomer for High-Performance Polyarylates

Fluorinated polyarylates are engineered for enhanced thermal stability and specific optical properties,

suitable for advanced coatings and optical fibers [1].

¢ Recommended Use: Synthesizing thermally stable polymers for coatings and optical materials.
e Experimental Protocol:
o Polymerization Setup: Conduct the reaction under an inert nitrogen atmosphere in a round-
bottom flask equipped with a magnetic stirrer.
o Reaction: Charge the flask with 5-Fluoro-1-indanone (1.0 equivalent, 150.15 mg, 1.0 mmol)
and an aromatic diacid chloride (1.0 equivalent). Add a dry, aprotic solvent (e.g.,
dichloroethane, 5 mL).
o Catalyst: Add a Lewis acid catalyst (e.g., anhydrous aluminum chloride, 1.2 equivalents)
slowly.
o Heating and Stirring: Heat the mixture to 80°C with continuous stirring for 6-12 hours. Monitor
reaction progress by thin-layer chromatography (TLC).
o Precipitation and Isolation: Upon completion, cool the mixture to room temperature and
precipitate the polymer by slowly pouring it into a beaker of vigorously stirred methanol (50 mL).
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o Purification: Isolate the solid polymer by filtration, wash thoroughly with fresh methanol, and

dry under vacuum at 60°C for 24 hours.
e Characterization Methods:

o Gel Permeation Chromatography (GPC): Determine molecular weight and distribution.

o Thermogravimetric Analysis (TGA): Evaluate thermal stability and decomposition
temperature.

o Differential Scanning Calorimetry (DSC): Measure glass transition temperature (TQ).

o UV-Vis Spectroscopy: Analyze optical clarity and transparency.

This workflow outlines the synthesis and characterization process for creating fluorinated polymers using 5-

Fluoro-1-indanone as a monomer.

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s774613?utm_src=pdf-body
https://www.smolecule.com/products/s774613?utm_src=pdf-body
https://www.smolecule.com/products/s774613?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

5-Fluoro-1-indanon@

Final Polymer
Product

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://www.smolecule.com/products/s774613?utm_src=pdf-body-img
https://www.smolecule.com/products/s774613?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Application 2: Property Data Extraction in Polymer Informatics

In materials informatics, identifying compounds like 5-Fluore-1-indanone within scientific literature is

crucial for building structured datasets. LLM-based extraction pipelines can process millions of articles to

find polymer-property relationships [4].

e Recommended Use: Building structured datasets for materials informatics and polymer discovery.
e Experimental Protocol (LLM-Based Data Extraction):

[e]

Corpus Assembly: Compile a corpus of materials science journal articles from various
publishers [4].

Document Identification: Filter polymer-related documents by searching for keywords (e.g.,
"poly") in titles and abstracts [4].

Paragraph Processing: Treat individual paragraphs as text units for analysis [4].

Heuristic Filtering: Pass paragraphs through property-specific filters to detect mentions of
target properties [4].

NER Filtering: Apply a Named Entity Recognition (NER) filter to identify paragraphs containing
material name, property name, numerical value, and unit [4].

Data Extraction: Use a Large Language Model (LLM) like GPT-3.5 to process the filtered
paragraphs and extract data into a structured format (e.g., JSON) specifying the polymer,
property, value, and unit [4].

e Characterization Methods:

[e]

[e]

Precision/Recall Metrics: Evaluate the quality of the extracted data against a human-
annotated test set [4].
Data Validation: Cross-check extracted numerical values and units for physical plausibility.

Key Considerations for Researchers

e Structure-Property Relationship: The fluoro group in 5-Fluoro-1-indanone influences electron
distribution and molecular packing. This can lead to changes in a polymer's dielectric constant,
refractive index, and gas permeability [1] [4].

e Material Informatics Integration: Data extracted using protocols mentioned above contributes to
large-scale databases (e.g., Polymer Scholar). This data can be used to train machine learning

models for predicting new polymer properties and guiding synthesis [4].

e Scale-Up and Commercial Factors: The North American market for 5-Fluoro-1-indanone is
influenced by regulatory standards (EPA, FDA) and technological innovations aimed at improving
production efficiency and sustainability [5].
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The following diagram summarizes how 5-Fluore-1-indanone contributes to desired polymer properties and

final applications, illustrating these structure-property relationships.
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Conclusion

5-Fluoro-1-indanone is a valuable intermediate for designing advanced polymers with fluorinated
components, enabling enhanced material properties for demanding applications. Adherence to the detailed
protocols for synthesis and data extraction will facilitate its effective use in research and development.

Always prioritize safety by consulting the latest SDS and wearing appropriate PPE.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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